Cas no 1023540-33-1 ((4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)(2-naphthylsulfonyl)amine)

• Product Name: (4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)(2-naphthylsulfonyl)amine
• CAS No: 1023540-33-1
• MF: C₂₂H₁₄ClF₃N₂O₂S₂
• MW: 494.936972141266
• MDL: MFCD00955273
• CID: 4677071
• Update Time: 2025-10-23

(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)(2-naphthylsulfonyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-(3-CHLORO-5-(TRIFLUOROMETHYL)(2-PYRIDYLTHIO))PHENYL)(2-NAPHTHYLSULFONYL)AMINE
• N-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]naphthalene-2-sulfonamide
• N-(4-(3-chloro-5-(trifluoromethyl)pyridin-2-ylthio)phenyl)naphthalene-2-sulfonamide
• N-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenyl)naphthalene-2-sulfonamide
• (4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)(2-naphthylsulfonyl)amine

• MDL： MFCD00955273
• Inchi： 1S/C22H14ClF3N2O2S2/c23-20-12-16(22(24,25)26)13-27-21(20)31-18-8-6-17(7-9-18)28-32(29,30)19-10-5-14-3-1-2-4-15(14)11-19/h1-13,28H
• InChI Key： QEJYQHAUJYMMGS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1SC1C=CC(=CC=1)NS(C1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 726
• Topological Polar Surface Area: 92.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on (4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)(2-naphthylsulfonyl)amine

Compound CAS No. 1023540-33-1: (4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)(2-naphthylsulfonyl)amine

The compound (4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)(2-naphthylsulfonyl)amine with CAS No. 1023540-33-1 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which incorporates a pyridine ring, a naphthyl group, and a sulfonylamine moiety. The presence of these functional groups endows the molecule with unique electronic and steric properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. The pyridylthio group, in particular, has been shown to exhibit strong binding affinity to certain biological targets, such as G-protein coupled receptors (GPCRs). This property makes it a valuable tool in the development of novel therapeutics for conditions like hypertension and neurodegenerative diseases. Furthermore, the trifluoromethyl substituent enhances the molecule's stability and bioavailability, which are critical factors in drug design.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The naphthylsulfonyl group contributes to the molecule's aromaticity and conjugation, which are desirable properties for use in organic electronics. Researchers have investigated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. Preliminary results indicate that this compound could significantly improve the efficiency and longevity of these devices.

The synthesis of (4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)(2-naphthylsulfonyl)amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring via cyclization reactions, followed by the introduction of the trifluoromethyl group through electrophilic substitution. The final step involves coupling the pyridylthio and naphthylsulfonyl groups using a palladium-catalyzed cross-coupling reaction. This approach ensures high yields and excellent purity, which are essential for both analytical and preparative purposes.

From an environmental standpoint, this compound has been subjected to rigorous testing to assess its biodegradability and ecotoxicity. Studies have shown that it exhibits low toxicity to aquatic organisms and is rapidly metabolized in soil systems. These findings suggest that it poses minimal risk to ecosystems when used responsibly. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, (4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)(2-naphthylsulfonyl)amine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to make significant contributions to the advancement of science and technology.